2-(3,5-Dichloro-4-mercapto-phenyl)-ethanol

• Molecular Formula: C8H8Cl2OS
• Molecular Weight: 223.12 g/mol
• IUPAC Name: 2-(3,5-dichloro-4-sulfanylphenyl)ethanol
• InChI: InChI=1S/C8H8Cl2OS/c9-6-3-5(1-2-11)4-7(10)8(6)12/h3-4,11-12H,1-2H2
• InChI Key: KYSHHJABZFNFTL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)S)Cl)CCO

Description

2-(3,5-Dichloro-4-mercapto-phenyl)-ethanol is a useful research compound. Its molecular formula is C8H8Cl2OS and its molecular weight is 223.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dimethyl-thiocarbamic acid S-{4-[2-(tert-butyl-diphenyl-silanyloxy)-ethyl]-2,6-dichloro-phenyl}ester (72) (2.0 g, 3.76 mmol) in ethanol (6.0 mL) was treated with a 3N aqueous potassium hydroxide solution (4.4 mL, 13.2 mmol). The reaction was then heated to 95° C. for 18 h. At this time, the reaction was poured onto water (200 mL), acidified to pH=2 with a 3N aqueous hydrochloric acid solution, and then extracted into methylene chloride (3×100 mL). The organics were washed with water (1×100 mL) and a saturated aqueous sodium chloride solution (1×100 mL), dried with magnesium sulfate, filtered, and concentrated under vacuum. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 80:20 petroleum ether/ethyl acetate) afforded 2-(3,5-dichloro-4-mercapto-phenyl)-ethanol (73) (639 mg, 76%) as a white solid; EI(+)-HRMS m/e calcd for C8H8Cl2OS (M+) 221.9673, found 221.9672. Exact Mass=221.9673; Molecular Weight=223.12